![molecular formula C22H23BrN2O3S B298761 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B298761.png)
5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one
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Overview
Description
5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as BZP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. In
Mechanism of Action
The mechanism of action of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This inhibition leads to DNA damage and cell death. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells, inhibit the activity of topoisomerase II, and exhibit catalytic activity in various reactions. In vivo studies have shown that this compound can reduce tumor growth in mice and exhibit anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its ability to induce apoptosis in cancer cells, making it a potential anticancer agent. This compound also exhibits catalytic activity in various reactions, making it a useful building block for the synthesis of novel materials. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.
Future Directions
There are several future directions for the study of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one. One area of research is the optimization of the synthesis method to improve yield and purity. Another area of research is the investigation of this compound as a potential anticancer agent, including its efficacy in combination with other chemotherapeutic agents. Additionally, the study of this compound as a building block for the synthesis of novel materials with unique properties is an area of interest. Finally, the investigation of the potential toxic effects of this compound and its metabolites is an important area of research.
Synthesis Methods
The synthesis of 5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde with 3-butyl-2-aminothiophene in the presence of glacial acetic acid. The resulting product is then treated with phenyl isocyanate to form this compound. This synthesis method has been reported in several research articles and has been optimized for high yield and purity.
Scientific Research Applications
5-(3-Bromo-5-ethoxy-4-hydroxybenzylidene)-3-butyl-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, this compound has been reported to exhibit catalytic activity in various reactions, including the oxidation of alcohols and the reduction of nitro compounds.
properties
Molecular Formula |
C22H23BrN2O3S |
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Molecular Weight |
475.4 g/mol |
IUPAC Name |
(5E)-5-[(3-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-3-butyl-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H23BrN2O3S/c1-3-5-11-25-21(27)19(29-22(25)24-16-9-7-6-8-10-16)14-15-12-17(23)20(26)18(13-15)28-4-2/h6-10,12-14,26H,3-5,11H2,1-2H3/b19-14+,24-22? |
InChI Key |
SNWOJSBWXDRBHZ-KDFQCDEHSA-N |
Isomeric SMILES |
CCCCN1C(=O)/C(=C\C2=CC(=C(C(=C2)Br)O)OCC)/SC1=NC3=CC=CC=C3 |
SMILES |
CCCCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)O)OCC)SC1=NC3=CC=CC=C3 |
Canonical SMILES |
CCCCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)O)OCC)SC1=NC3=CC=CC=C3 |
Origin of Product |
United States |
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